![molecular formula C20H25FN4O3 B5669007 8-[(3-fluoro-5-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]-2-(2-hydroxyethyl)-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5669007.png)
8-[(3-fluoro-5-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]-2-(2-hydroxyethyl)-2,8-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to a class of chemicals known for their unique structural motifs, which include imidazo[1,2-a]pyridine and diazaspiro[5.5]undecane frameworks. These motifs are commonly explored for their potential in various applications due to their distinct chemical and physical properties.
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions, including cyclization and functionalization strategies. For instance, Humphries et al. (2006) developed a novel synthesis for 8-fluoroimidazopyridine derivatives, demonstrating the utility of physicochemical mimicry in bioisosteric replacements, which might be relevant to the synthesis strategies for the compound (Humphries et al., 2006).
Molecular Structure Analysis
Structural elucidation techniques, such as X-ray crystallography and spectroscopic methods, are pivotal in confirming the molecular architecture of complex organic compounds. Zeng et al. (2021) detailed the crystal structure of a 1,5-dioxaspiro[5.5] derivative, offering insights into the structural analysis of spirocyclic and heterocyclic compounds (Zeng, Wang, & Zhang, 2021).
Chemical Reactions and Properties
The reactivity of such compounds can be diverse, depending on the functional groups present. For example, Parameswarappa et al. (2011) explored the intramolecular spirocyclization of pyridine substrates, a method potentially applicable to the synthesis of the target compound (Parameswarappa & Pigge, 2011).
properties
IUPAC Name |
8-(3-fluoro-5-methylimidazo[1,2-a]pyridine-2-carbonyl)-2-(2-hydroxyethyl)-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25FN4O3/c1-14-4-2-5-15-22-17(18(21)25(14)15)19(28)24-9-3-7-20(13-24)8-6-16(27)23(12-20)10-11-26/h2,4-5,26H,3,6-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADWOFEFJFVREBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=C(N12)F)C(=O)N3CCCC4(C3)CCC(=O)N(C4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.